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Compound of Interest

Compound Name: (3-Chloropyridin-4-YL)methanol

Cat. No.: B1354690 Get Quote

(3-Chloropyridin-4-YL)methanol is a halogenated pyridine derivative that serves as a crucial

building block in the synthesis of a variety of chemical compounds, particularly in the

pharmaceutical and agrochemical industries. Its strategic functionalization, featuring a

chloropyridine core with a hydroxymethyl group, makes it a versatile intermediate for the

development of more complex molecules. This technical guide provides an in-depth look at its

chemical properties, synthesis, and applications for researchers, scientists, and professionals

in drug development.

Core Molecular Data
The fundamental molecular properties of (3-Chloropyridin-4-YL)methanol are summarized

below.

Property Value Citation(s)

Molecular Formula C6H6ClNO [1][2][3]

Molecular Weight 143.57 g/mol [1][2][3]

CAS Number 79698-53-6 [2][3]

Synthesis and Characterization
As a key intermediate, the synthesis of (3-Chloropyridin-4-YL)methanol is a critical step in

the production of various target molecules. While specific industrial synthesis protocols are
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often proprietary, a general conceptual workflow can be outlined.
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General synthesis and application workflow.

Experimental Protocols
Characterization of (3-Chloropyridin-4-YL)methanol:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1354690?utm_src=pdf-body-img
https://www.benchchem.com/product/b1354690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The identity and purity of (3-Chloropyridin-4-YL)methanol are typically confirmed using a

suite of standard analytical techniques. Commercial suppliers often provide documentation

including NMR, HPLC, and LC-MS data.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the molecular structure. The proton NMR would show characteristic signals for the aromatic

protons on the pyridine ring and the methylene protons of the hydroxymethyl group.

High-Performance Liquid Chromatography (HPLC): HPLC is employed to assess the purity

of the compound. A reversed-phase column with a suitable mobile phase (e.g., a gradient of

acetonitrile and water) would be used to separate the main compound from any impurities.

Liquid Chromatography-Mass Spectrometry (LC-MS): This technique combines the

separation power of HPLC with the mass analysis capabilities of mass spectrometry to

confirm both the purity and the molecular weight of the compound.

Applications in Research and Development
(3-Chloropyridin-4-YL)methanol is primarily utilized as an intermediate in the synthesis of

more complex molecules with potential biological activity.[1] Its pyridine moiety is a common

feature in many bioactive compounds, and the chloro and hydroxymethyl groups provide

reactive handles for further chemical modifications.

Key Application Areas:

Pharmaceutical Development: This compound is a valuable precursor for the synthesis of

active pharmaceutical ingredients (APIs). It is particularly used in the development of drugs

targeting neurological disorders, infections, and inflammatory conditions.[1] The

chloropyridine structure is a key pharmacophore in a number of established drugs.

Agrochemical Synthesis: In the agrochemical sector, (3-Chloropyridin-4-YL)methanol
serves as an intermediate in the production of novel pesticides and herbicides.[1] The

halogenated pyridine core can enhance the efficacy and selectivity of the final product.

The logical progression from a simple precursor to a high-value final product underscores the

importance of (3-Chloropyridin-4-YL)methanol as a foundational chemical entity in synthetic

chemistry.
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Role as a versatile chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1354690?utm_src=pdf-body-img
https://www.benchchem.com/product/b1354690?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/agrochem-intermediates/36675--3-chloropyridin-4-ylmethanol.html
https://www.synblock.com/product/79698-53-6.html
https://www.001chemical.com/chem/79698-53-6
https://www.benchchem.com/product/b1354690#3-chloropyridin-4-yl-methanol-molecular-weight-and-formula
https://www.benchchem.com/product/b1354690#3-chloropyridin-4-yl-methanol-molecular-weight-and-formula
https://www.benchchem.com/product/b1354690#3-chloropyridin-4-yl-methanol-molecular-weight-and-formula
https://www.benchchem.com/product/b1354690#3-chloropyridin-4-yl-methanol-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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